Cas no 933694-61-2 (6-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine-4-carboxylic acid)

6-(Trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine-4-carboxylic acid is a fluorinated heterocyclic compound featuring a pyrazolo[3,4-b]pyridine core with a trifluoromethyl substituent at the 6-position and a carboxylic acid functional group at the 4-position. This structure imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability due to the trifluoromethyl group, making it a valuable intermediate in medicinal chemistry and agrochemical research. The carboxylic acid moiety allows for further derivatization, enabling its use in the synthesis of amides, esters, and other derivatives. Its rigid heterocyclic framework contributes to high binding affinity in target interactions, particularly in the development of kinase inhibitors and bioactive molecules.

6-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine-4-carboxylic acid structure

933694-61-2 structure

Product Name:6-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine-4-carboxylic acid

CAS No:933694-61-2

MF:C₈H₄F₃N₃O₂

MW:231.131471633911

CID:6098930

PubChem ID:165460279

Update Time:2025-06-15

6-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 6-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
- 933694-61-2
- EN300-732019
- Inchi： 1S/C8H4F3N3O2/c9-8(10,11)5-1-3(7(15)16)4-2-12-14-6(4)13-5/h1-2H,(H,15,16)(H,12,13,14)
- InChI Key： IFIWCHZZTZPUIJ-UHFFFAOYSA-N
- SMILES： FC(C1=CC(C(=O)O)=C2C=NNC2=N1)(F)F

Computed Properties

Exact Mass: 231.02556087g/mol
Monoisotopic Mass: 231.02556087g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 297
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 78.9Å²

6-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-732019-1.0g	6-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine-4-carboxylic acid	933694-61-2		1g	$0.0	2023-06-06

6-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine-4-carboxylic acid Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
3. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
4. Aggregation-induced emission enhancement of carbon quantum dots and applications in light emitting devices

Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
5. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002

Additional information on 6-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine-4-carboxylic acid

Comprehensive Overview of 6-(Trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine-4-carboxylic Acid (CAS No. 933694-61-2)

6-(Trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine-4-carboxylic acid (CAS No. 933694-61-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the pyrazolo[3,4-b]pyridine family, a class of nitrogen-containing heterocycles known for their versatility in drug discovery and material science. The presence of a trifluoromethyl group and a carboxylic acid moiety further enhances its reactivity and binding affinity, making it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated heterocycles like 6-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine-4-carboxylic acid has surged, driven by their role in developing kinase inhibitors, antiviral agents, and anti-inflammatory drugs. Researchers are particularly interested in its potential to modulate protein-protein interactions, a hot topic in targeted therapy and precision medicine. The compound's CAS No. 933694-61-2 is frequently searched in academic databases and chemical catalogs, reflecting its growing relevance in medicinal chemistry and drug design.

The synthesis of 6-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine-4-carboxylic acid typically involves multi-step reactions, including cyclization and functional group transformations. Its trifluoromethyl group is a key feature, as fluorinated compounds often exhibit improved metabolic stability and membrane permeability—properties highly sought after in pharmaceutical development. This aligns with current trends in green chemistry, where researchers aim to optimize synthetic routes for efficiency and sustainability.

Beyond pharmaceuticals, CAS No. 933694-61-2 has potential applications in agrochemicals, particularly in designing herbicides and pesticides with enhanced selectivity and lower environmental impact. The pyrazolo[3,4-b]pyridine scaffold is also explored in material science for developing organic semiconductors and fluorescent probes, addressing the rising demand for advanced functional materials.

Frequently asked questions about 6-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine-4-carboxylic acid include its solubility, stability under various conditions, and commercial availability. Suppliers often highlight its purity (>98%) and compatibility with cross-coupling reactions, a staple in modern organic synthesis. As the scientific community continues to explore its applications, this compound remains a focal point in high-throughput screening and fragment-based drug discovery.

In summary, 6-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine-4-carboxylic acid (CAS No. 933694-61-2) exemplifies the intersection of structural innovation and practical utility in chemical research. Its adaptability across multiple disciplines ensures its prominence in both academic and industrial settings, catering to the evolving needs of life sciences and technology-driven solutions.